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Compound of Interest

Compound Name: 5-Fluoro-2-iodoaniline

Cat. No.: B1304776

In-Depth Technical Guide to the Physical
Properties of 5-Fluoro-2-iodoaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 5-
Fluoro-2-iodoaniline, a key intermediate in various synthetic applications, including
pharmaceutical drug development. This document details the compound's melting point and
solubility characteristics, outlines experimental protocols for their determination, and presents a
logical workflow for its synthesis.

Core Physical Properties

The physical characteristics of 5-Fluoro-2-iodoaniline are fundamental to its handling,
application in synthesis, and formulation. Below is a summary of its key physical data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1304776?utm_src=pdf-interest
https://www.benchchem.com/product/b1304776?utm_src=pdf-body
https://www.benchchem.com/product/b1304776?utm_src=pdf-body
https://www.benchchem.com/product/b1304776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CeHsFIN N/A
Molecular Weight 237.01 g/mol

Appearance Solid [1]

Melting Point 41-45 °C [1]

While specific quantitative data

for 5-Fluoro-2-iodoaniline is not

readily available, anilines as a
Solubility class are generally slightly N/A

soluble in water and exhibit

greater solubility in organic

solvents.

Experimental Protocols

Accurate determination of physical properties is crucial for the consistent application of
chemical compounds. The following sections describe standardized experimental
methodologies for measuring the melting point and assessing the solubility of 5-Fluoro-2-
iodoaniline.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity.[2][3][4] A sharp melting
range typically signifies a high degree of purity, whereas a broad melting range often indicates
the presence of impurities.[4]

Methodology:

e Sample Preparation: A small amount of finely powdered, dry 5-Fluoro-2-iodoaniline is
packed into a capillary tube to a height of 1-2 mm.[2][4]

o Apparatus: A calibrated melting point apparatus, such as a Mel-Temp or a similar digital
device, is used.[5]
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« Initial Determination: A rapid heating rate (approximately 10-20 °C per minute) is employed
to quickly determine an approximate melting range.[5]

» Precise Determination: The apparatus is allowed to cool. A fresh sample is then heated at a
much slower rate, typically 1-2 °C per minute, starting from a temperature about 10-15 °C
below the approximate melting point.[5]

o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid are recorded as the melting point range.

Solubility Assessment

Understanding the solubility of 5-Fluoro-2-iodoaniline in various solvents is essential for its
use in reactions, purification, and formulation.

General Methodology for Qualitative and Semi-Quantitative Assessment:

e Solvent Selection: A range of common laboratory solvents of varying polarities should be
selected (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene,
hexane).

o Sample Preparation: A known mass of 5-Fluoro-2-iodoaniline (e.g., 10 mg) is added to a
standard volume of each solvent (e.g., 1 mL) in separate vials at a controlled temperature
(e.g., 25 °C).

o Observation: The vials are agitated (e.g., using a vortex mixer) for a set period. The solubility
is then visually assessed and categorized (e.g., soluble, partially soluble, insoluble).

e Semi-Quantitative Analysis: For solvents in which the compound appears soluble,
incremental amounts of the solute can be added until saturation is reached to determine an
approximate solubility limit.

Synthesis Workflow

5-Fluoro-2-iodoaniline can be synthesized through various routes. A common approach
involves the iodination of a corresponding fluoroaniline. The following diagram illustrates a
logical workflow for a representative synthesis.
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Diagram 1: Synthetic Workflow for Halogenated Anilines
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This generalized workflow, adapted from the synthesis of a similar compound, illustrates the
key steps from starting material to the purified final product.[6]

Role in Drug Development

Halogenated anilines, including 5-Fluoro-2-iodoaniline, are valuable building blocks in
medicinal chemistry. The incorporation of fluorine atoms into drug candidates can enhance
metabolic stability, lipophilicity, and binding affinity.[7] For instance, the related compound 2-
Fluoro-4-iodoaniline is a known component of TAK-733, a selective inhibitor of MEK2,
highlighting the potential of such scaffolds in targeting signaling pathways implicated in
diseases like cancer.[8] The logical relationship for the utility of such compounds in drug
discovery is outlined below.
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Diagram 2: Role of Fluoro-iodoanilines in Drug Discovery

This guide serves as a foundational resource for professionals working with 5-Fluoro-2-
iodoaniline. The provided data and protocols are intended to support safe and effective
laboratory practices and to facilitate its application in synthetic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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